Cas no 2742656-58-0 (4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid)

• Product Name: 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid
• CAS No: 2742656-58-0
• MF: C₁₀H₁₄F₃NO₅
• MW: 285.217073917389
• CID: 6145276
• PubChem ID: 165708889
• Update Time: 2025-11-01

4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-39870335
• 2742656-58-0
• 4-(aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid
• Z5443478533
• EN300-37267602
• 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid

• Inchi： 1S/C8H13NO3.C2HF3O2/c1-7-2-8(3-7,4-9)5(12-7)6(10)11;3-2(4,5)1(6)7/h5H,2-4,9H2,1H3,(H,10,11);(H,6,7)
• InChI Key： OHWIAJJXYFHEPM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(C(=O)O)C2(CN)CC1(C)C2

Computed Properties

• Exact Mass: 285.08240703g/mol
• Monoisotopic Mass: 285.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid

Introduction to 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid (CAS No. 2742656-58-0)

4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid, identified by its CAS number 2742656-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its unique structural framework which includes a fused oxane ring and a seven-membered carbon skeleton. The presence of both an aminomethyl group and a carboxylic acid moiety makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The trifluoroacetic acid component in the product name suggests that the compound may be provided in a salt form, which is a common practice in pharmaceutical chemistry to enhance solubility and stability. Trifluoroacetic acid (TFA) is particularly valued for its strong acidity and ability to form stable salts with basic functional groups, such as amines. This property can be exploited to improve the handling and formulation of the compound in drug development processes.

In recent years, there has been growing interest in bicyclic structures due to their prevalence in biologically active natural products and their potential as drug candidates. The specific scaffold of 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid offers several advantages for medicinal chemistry applications. The oxabicyclo[2.1.1]hexane core is known for its rigid conformation, which can facilitate the binding of the molecule to biological targets with high specificity. Additionally, the presence of both an amine and a carboxylic acid group provides multiple points for chemical modification, allowing for the exploration of diverse pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have been exploring its utility in creating small-molecule inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The aminomethyl group, in particular, serves as a versatile handle for further functionalization through amide bond formation, urea linkage, or other covalent modifications.

Recent studies have highlighted the importance of optimizing molecular geometry and electronic properties in drug design. The strained ring system of bicyclo[2.1.1]hexane derivatives often enhances binding affinity by promoting favorable interactions with biological macromolecules such as enzymes and receptors. The incorporation of fluorine atoms, as indicated by the trifluoroacetic acid moiety, can further modulate physicochemical properties like lipophilicity and metabolic stability, which are critical factors in drug development.

The synthesis of 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid presents unique challenges due to the complexity of its cyclic structure. Advanced synthetic methodologies, including transition-metal-catalyzed cyclizations and stereocontrolled reactions, are often employed to achieve high yields and enantiopurity. The trifluoroacetic acid salt form may simplify some synthetic steps while also providing a stable crystalline material suitable for further processing.

In academic research, this compound has been utilized as a key intermediate in the development of novel heterocyclic compounds with potential therapeutic applications. For instance, researchers have demonstrated its use in constructing analogs of known bioactive molecules by leveraging its rigid bicyclic core and reactive functional groups. Such derivatives have shown promise in preclinical studies as modulators of protein-protein interactions and enzyme inhibition.

The pharmaceutical industry has also taken notice of the structural features offered by 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid; trifluoroacetic acid (CAS No. 2742656-58-0). Its unique combination of structural rigidity and chemical reactivity makes it an attractive candidate for further exploration in drug discovery programs targeting unmet medical needs. Companies specializing in fine chemicals have begun offering this compound as part of their catalog for research purposes, recognizing its potential utility.

From a chemical biology perspective, understanding how this compound interacts with biological systems is crucial for unlocking its therapeutic potential. Computational modeling techniques have been employed to predict binding modes and affinity profiles based on its structural features. These studies provide valuable insights into how modifications to the molecule can enhance its biological activity while minimizing off-target effects.

The role of fluorinated compounds in modern medicine cannot be overstated, with numerous FDA-approved drugs incorporating fluorine atoms to improve their pharmacokinetic properties. The trifluoroacetic acid component in 4-(Aminomethyl)-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid aligns with this trend by introducing fluorine into the molecular framework through TFA salt formation or subsequent derivatization steps after salt removal if needed.

Future directions in research may focus on exploring alternative synthetic routes that improve scalability while maintaining high enantiopurity standards necessary for pharmaceutical applications。 Additionally， investigating new derivatives through structure-activity relationship studies could uncover novel therapeutic agents based on this promising scaffold。